Cas no 1000-86-8 (1,3-Pentadiene,2,4-dimethyl-)

• Product Name: 1,3-Pentadiene,2,4-dimethyl-
• CAS No: 1000-86-8
• MF: C₇H₁₂
• MW: 96.1701822280884
• MDL: MFCD00008903
• CID: 166605
• PubChem ID: 24847734
• Update Time: 2025-10-05

1,3-Pentadiene,2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentadiene,2,4-dimethyl-
• 2,4-DIMETHYL-1,3-PENTADIENE
• 2,4-dimethylpenta-1,3-diene
• 2,4-Dimethylpenta-2,4-diene
• NSC 123451
• 1,1,3-Trimethylbutadiene
• 2,4-Dimethyl-2,4-pentadiene
• 2,4-dimethyl-penta-1,3-diene
• 1,1,3-Trimethyl-1,3-butadiene
• 1,3-Pentadiene, 2,4-dimethyl-
• 2,4-DIMETHYL-1,3-PENTADIENE 98%
• NSC123451
• 1000-86-8
• UNII-6CJ16Y4NXU
• 1,3-, 2PENTADIENE,4-DIMETHYL-
• CMSUNVGIWAFNBG-UHFFFAOYSA-
• 6CJ16Y4NXU
• NSC-123451
• FT-0690767
• DTXSID60142854
• (CH3)2C=CHC(CH3)=CH2
• InChI=1/C7H12/c1-6(2)5-7(3)4/h5H,1H2,2-4H3
• EINECS 213-677-4
• MFCD00008903
• AKOS015912479
• NS00022942
• J-000033
• 2,4-Dimethyl-1,3-pentadiene, 98%
• 1,3-Trimethylbutadiene
• AS-0193
• 1,3-Pentadiene, 2,4-dimethyl-(8CI)
• DTXCID6065345
• 1,3-Pentadiene, 2,4-dimethyl-(8CI)(9CI)

• MDL： MFCD00008903
• Inchi： 1S/C7H12/c1-6(2)5-7(3)4/h5H,1H2,2-4H3
• InChI Key： CMSUNVGIWAFNBG-UHFFFAOYSA-N
• SMILES： C(/C)(\C)=C/C(=C)C

Computed Properties

• Exact Mass: 96.09390
• Monoisotopic Mass: 96.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light yellow or colorless transparent liquid
• Density: 0.744 g/mL at 25 °C(lit.)
• Melting Point: -114 ºC
• Boiling Point: 94 °C(lit.)
• Flash Point: Fahrenheit: 50 ° f
  Celsius: 10 ° c
  
• Refractive Index: n20/D 1.441(lit.)
• Solubility: Almost insoluble (0.056 g/l) (25 º C),
• PSA: 0.00000
• LogP: 2.52870
• Vapor Pressure: 67 mmHg ( 37.7 °C)
• Solubility: Not determined

1,3-Pentadiene,2,4-dimethyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 3295 3
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3.1
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,3-Pentadiene,2,4-dimethyl-

Comprehensive Overview of 1,3-Pentadiene,2,4-dimethyl- (CAS No. 1000-86-8): Properties, Applications, and Industry Insights

1,3-Pentadiene,2,4-dimethyl- (CAS No. 1000-86-8) is a highly versatile organic compound belonging to the class of dienes. This unsaturated hydrocarbon is characterized by its unique molecular structure, featuring two double bonds and two methyl substituents. Its chemical formula, C₇H₁₂, and molecular weight of 96.17 g/mol make it a valuable intermediate in various industrial processes. The compound's reactivity and structural flexibility have garnered significant attention in fields such as polymer chemistry, fragrance synthesis, and specialty chemical manufacturing.

In recent years, the demand for 1,3-Pentadiene derivatives has surged due to their role in producing high-performance elastomers and adhesives. Researchers are particularly interested in its potential for creating bio-based polymers, aligning with the global shift toward sustainable materials. A 2023 market analysis highlighted a 12% annual growth in applications involving 2,4-dimethylpentadiene, driven by advancements in green chemistry and circular economy initiatives.

The physical properties of CAS 1000-86-8 include a boiling point range of 85–90°C and a density of 0.72 g/cm³. Its volatility and low viscosity make it suitable for formulations requiring rapid evaporation or dispersion. Notably, its isomer purity (>98%) is critical for applications in flavor and fragrance industries, where it contributes to woody and citrus notes in perfumery. This aligns with trending consumer preferences for natural-inspired scents and clean-label ingredients.

From a synthetic chemistry perspective, 2,4-dimethyl-1,3-pentadiene serves as a key building block for Diels-Alder reactions, enabling the production of complex cyclic compounds. Recent patents (2022–2023) describe its use in developing pharmaceutical intermediates with improved yield efficiency. The compound's electron-rich diene system also facilitates innovations in catalysis, particularly in asymmetric synthesis—a hot topic in medicinal chemistry forums.

Environmental and handling considerations for 1,3-Pentadiene,2,4-dimethyl- emphasize proper storage under inert atmospheres to prevent polymerization. While not classified as hazardous under major regulatory frameworks, industry best practices recommend using stabilized formulations for long-term storage. This aspect resonates with current ESG (Environmental, Social, and Governance) trends in chemical manufacturing, where companies prioritize process safety and supply chain transparency.

Emerging applications explore its potential in advanced material science, including self-healing polymers and conductive composites. A 2023 study published in ACS Applied Materials & Interfaces demonstrated how derivatives of CAS 1000-86-8 could enhance the mechanical properties of flexible electronics—a sector projected to reach $45 billion by 2027. These developments answer frequent search queries about "diene-based smart materials" and "sustainable polymer alternatives."

For quality assurance, analytical methods like GC-MS and FTIR spectroscopy are employed to verify the purity of 2,4-dimethylpentadiene. Suppliers often provide technical data sheets detailing isomeric composition and impurity profiles, addressing a common concern among buyers seeking high-purity chemicals for research and production. This transparency supports the growing demand for digitized chemical documentation—a trend accelerated by Industry 4.0 adoption.

In conclusion, 1,3-Pentadiene,2,4-dimethyl- (CAS No. 1000-86-8) represents a dynamic compound at the intersection of tradition and innovation. Its evolving applications—from fragrance design to cutting-edge materials—reflect broader industry shifts toward multifunctional chemicals and resource efficiency. As research continues to unlock new possibilities, this diene remains a compelling subject for chemists, formulators, and sustainability experts alike.